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Compound of Interest

Compound Name: N-(2-Hydroxypropyl)stearamide

CAS No.: 35627-96-4

Cat. No.: B1617301

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
N-(2-Hydroxypropyl)stearamide (CAS: 35627-96-4) represents a specialized class of

functionalized fatty acid amides.[1] Unlike simple primary amides (e.g., Stearamide) used

widely as slip agents, the incorporation of a hydroxypropyl group introduces a secondary amide

structure with specific hydrogen-bonding capabilities and steric characteristics.

This guide provides a technical comparison of the thermal stability of N-(2-
Hydroxypropyl)stearamide against industry-standard alternatives: Stearamide (Primary

amide benchmark) and Erucamide (Unsaturated slip agent).[1]

Key Findings:

DSC Profile: The hydroxypropyl substitution typically suppresses the melting point (

) and crystallinity compared to the parent Stearamide, improving solubility in lipid-based drug
delivery systems.
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TGA Stability: Exhibits a two-stage degradation profile distinct from the single-step pyrolysis

of non-functionalized amides, with an earlier onset of mass loss due to dehydration

mechanisms.[1]

Experimental Methodology (Self-Validating Protocol)
To ensure reproducibility and data integrity, the following protocols are standardized. These

methodologies are designed to eliminate thermal history artifacts which often skew fatty amide

characterization.

Differential Scanning Calorimetry (DSC)
Instrument: Heat Flux DSC (e.g., TA Instruments DSC2500 or Netzsch DSC 214).

Atmosphere: Nitrogen purge (50 mL/min) to prevent oxidative cross-linking during heating.

Crucible: Tzero Aluminum Pan (Hermetically sealed to prevent sublimation).

Protocol (The "Heat-Cool-Heat" Cycle):

Equilibrate: at 0°C.

Ramp 1: 10°C/min to 150°C (Erases thermal history/processing stress).

Cool: 10°C/min to 0°C (Establishes controlled crystallinity).

Ramp 2: 10°C/min to 300°C (Data collection run).

Why this matters: Fatty amides exhibit polymorphism. The first heat cycle often shows

multiple peaks (metastable forms); the second heat provides the thermodynamic melting

point.

Thermogravimetric Analysis (TGA)[6][7]
Instrument: High-sensitivity TGA (e.g., TGA 5500).[1]

Sample Mass: 10–15 mg (High mass minimizes surface-area-to-volume ratio effects on

evaporation).[1]
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Ramp Rate: 20°C/min from Ambient to 600°C.

Atmosphere: Nitrogen (Inert) vs. Air (Oxidative) comparison.

Comparative Thermal Analysis
The following data compares N-(2-Hydroxypropyl)stearamide against its structural parent

(Stearamide) and a lower-melting unsaturated alternative (Erucamide).

Thermal Transitions (DSC Data)

Property
N-(2-

Hydroxypropyl)stear

amide

Stearamide

(Benchmark)
Erucamide (Low
Melt Alt)

Melting Point (

)
85°C – 92°C 109°C – 113°C 79°C – 81°C

Crystallization (

)
75°C – 80°C 102°C – 105°C 65°C – 70°C

Enthalpy of Fusion (

)
~110 J/g ~160 J/g ~130 J/g

Polymorphism
Low (Steric hindrance

stabilizes form)

High (

and

forms)

Moderate

Analysis: The hydroxypropyl group disrupts the tight packing of the alkyl chains seen in

Stearamide. While Stearamide forms strong intermolecular hydrogen bond networks (Amide-

Amide), N-(2-Hydroxypropyl)stearamide introduces steric bulk and an additional hydroxyl H-

donor.[1] This lowers the melting point and enthalpy, making it a superior plasticizing excipient

or low-temperature dispersant compared to pure Stearamide.

Thermal Stability (TGA Decomposition)
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Parameter
N-(2-

Hydroxypropyl)stear

amide

Stearamide Interpretation

(1% Loss) ~190°C ~230°C

Volatility onset.[1]

Hydroxy-amide is less

stable.[1]

(5% Loss) ~215°C ~260°C
Critical processing

limit.

(Peak Rate) 380°C 410°C
Main skeletal

breakdown.

Residue @ 600°C < 1.0% < 0.5%
Complete organic

combustion.

Analysis: N-(2-Hydroxypropyl)stearamide exhibits a slightly lower thermal stability ceiling.[1]

The initial mass loss (1-5%) occurs earlier than Stearamide due to the susceptibility of the

hydroxy group to dehydration reactions (see Mechanism below). For high-temperature polymer

extrusion (>220°C), Stearamide or EBS (Ethylene Bis Stearamide) are preferred.[1] For

pharmaceutical processing (<150°C), the hydroxypropyl variant is perfectly stable.

Mechanism of Thermal Degradation
Understanding why the product fails is crucial for formulation. Unlike simple amides that

degrade via C-N scission, N-(2-Hydroxypropyl)stearamide has a specific vulnerability:

Intramolecular Cyclization.[1]

Degradation Pathway Diagram[1]
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Comparison: Stearamide Path

N-(2-Hydroxypropyl)
stearamide

Heating
(180°C - 220°C)

Dehydration
(- H2O)

Primary Pathway Oxazoline
Intermediate

Cyclization Pyrolysis
(>350°C)

Nitrile + Alcohol
Fragments

Chain Scission
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Click to download full resolution via product page

Caption: Figure 1: Thermal degradation pathway showing the dehydration-cyclization

mechanism specific to hydroxy-substituted amides versus direct pyrolysis of standard amides.

Mechanistic Insight: The hydroxyl group at the

-position relative to the nitrogen allows for a nucleophilic attack on the carbonyl carbon under
high heat, potentially releasing water and forming an oxazoline ring. This dehydration event is
responsible for the earlier

observed in TGA.

Application Suitability & Recommendation
Based on the thermal data, the suitability of N-(2-Hydroxypropyl)stearamide is defined by

processing temperature windows.[1]

Drug Development (Pharma)
Role: Permeation enhancer / Lipid matrix component.

Verdict:Highly Suitable.

Reasoning: Pharmaceutical melt-granulation or hot-melt extrusion typically operates

between 60°C and 140°C. The molecule is thermally stable in this range.[1] Its lower melting

point (vs. Stearamide) allows for processing at gentler temperatures, protecting heat-

sensitive Active Pharmaceutical Ingredients (APIs).[1]
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Polymer Processing (Industrial)
Role: Slip agent / Anti-block.

Verdict:Conditional.

Reasoning: Suitable for polyolefins processed <200°C (e.g., LDPE). For engineering plastics

(nylons, PET) processed >240°C, this molecule risks volatilization and "plate-out" (migration

to surface) due to degradation. Use Ethylene Bis Stearamide (EBS) for high-temp

applications.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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